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Thermodynamic Properties of n-Octacosane

The table below summarizes the key phase change data for n-octacosane (C2sHss), collected from

experimental measurements reported in the scientific literature.

Property Value Units Method / Notes Reference
Melting Point (Ty,s) 3341 K Average of 23 values [1]112]
6091 °C Converted from Kelvin Calculated
Triple Point (Tyyipje) 333.98 K Crystal to liquid transition [1]112]
60.83 °C Converted from Kelvin Calculated
Enthalpy of Fusion (Ag,sH) 67.38 kJ/mol DSC* [1] [2]
63.0 kJ/mol DSC* [1] [2]
64.64 kJ/mol - [1]1 [3]112]
Entropy of Fusion (Af,sS) 193.28 J/(mol-K) At 334.5 K [1]112]
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*DSC: Differential Scanning Calorimetry

Experimental Protocol and Phase Behavior

For researchers, understanding the methodology behind the data and the material's complex phase behavior

is crucial.

¢ Primary Experimental Method: The most common technique for determining the melting point and
enthalpy of fusion is Differential Scanning Calorimetry (DSC) [1]. In a DSC experiment, a small
sample of n-octacosane and a reference are heated at a controlled rate. The instrument measures
the heat flow difference between them. The melting point is identified by the onset temperature of the
endothermic peak, and the enthalpy of fusion is calculated by integrating the area under that peak.

e Complex Solid-State Transitions: n-Octacosane exhibits rich polymorphism. Before melting, it can
undergo one or more solid-solid phase transitions (e.g., from a crystalline phase Il to a crystalline
phase I) [1]. These transitions are associated with their own enthalpies (e.g., ~33.7 kJ/mol) [1] [2].
The final transition to the liquid state is what is typically reported as the melting point and enthalpy of
fusion. The following diagram illustrates this sequential phase transition process.
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> Experimental workflow for n-octacosane phase transitions shows sequential solid-state changes before

melting, with key enthalpy contributions.

This behavior has been successfully replicated in Molecular Dynamics simulations using a united-atom
model, which confirmed the sequence of crystalline phases, rotator phases, and the melting point [4].
Furthermore, studies on binary mixtures (e.g., with n-hexacosane) show that n-alkanes like octacosane can

form solid solutions with complex phase diagrams involving orthorhombic and rotator phases before melting

[5].
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Application and Stability in Research

The high enthalpy of fusion and suitable melting range make n-octacosane an attractive candidate as a

Phase Change Material (PCM) for thermal energy storage. Recent research focuses on enhancing its

practical application:

e Thermal Conductivity Enhancement: A 2025 study created a composite by embedding n-
octacosane in a matrix of graphene nanoplatelets (GnP) and polydimethylsiloxane (PDMS). This
structure simultaneously provided high latent heat (189.3 JIg, which is consistent with the theoretical
value based on its molar enthalpy) and significantly improved thermal conductivity for efficient heat
dissipation in potential applications like chip thermal management [6].

e Shape Stabilization: The same study used PDMS as a polymer encapsulant to prevent leakage of
the liquid phase during repeated melting and freezing cycles, demonstrating excellent shape stability
with only a 2.3% loss in melting enthalpy after 30 thermal cycles [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Octacosane - the NIST WebBook [webbook.nist.gov]

2. Octacosane - the NIST WebBook [webbook.nist.gov]

3. Chemical Properties of Octacosane (CAS 630-02-4) [chemeo.com]

4. Molecular dynamics simulation of octacosane for phase ... [pubs.rsc.org]

5. Phase diagram ofn-hexacosane andn-octacosane - ENSTA [ensta.hal.science]
6. Boosted heat dissipation efficiency by sandwich structure ... [sciencedirect.com]

To cite this document: Smolecule. [n-octacosane melting point and enthalpy of fusion]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b598060#n-octacosane-

melting-point-and-enthalpy-of-fusion]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S2352152X25026088
https://www.sciencedirect.com/science/article/abs/pii/S2352152X25026088
https://www.smolecule.com/products/s598060?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C630024&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C630024&Units=SI&Mask=E
https://www.chemeo.com/cid/34-900-4/Octacosane
https://pubs.rsc.org/en/content/articlelanding/2021/cp/d1cp02720d
https://ensta.hal.science/ENSTA-PARIS/hal-01185588v1
https://www.sciencedirect.com/science/article/abs/pii/S2352152X25026088
https://www.smolecule.com/products/b598060#n-octacosane-melting-point-and-enthalpy-of-fusion
https://www.smolecule.com/products/b598060#n-octacosane-melting-point-and-enthalpy-of-fusion
https://www.smolecule.com/products/b598060#n-octacosane-melting-point-and-enthalpy-of-fusion
https://www.smolecule.com/products/s598060?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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